Cas no 1235101-44-6 (4-{(2-chlorophenyl)formamidomethyl}-N-(4-fluorophenyl)piperidine-1-carboxamide)

• Product Name: 4-{(2-chlorophenyl)formamidomethyl}-N-(4-fluorophenyl)piperidine-1-carboxamide
• CAS No: 1235101-44-6
• MF: C₂₀H₂₁ClFN₃O₂
• MW: 389.851047277451
• CID: 6075039
• PubChem ID: 49692981
• Update Time: 2025-07-20

4-{(2-chlorophenyl)formamidomethyl}-N-(4-fluorophenyl)piperidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-{(2-chlorophenyl)formamidomethyl}-N-(4-fluorophenyl)piperidine-1-carboxamide
• 1-Piperidinecarboxamide, 4-[[(2-chlorobenzoyl)amino]methyl]-N-(4-fluorophenyl)-
• 4-{[(2-chlorophenyl)formamido]methyl}-N-(4-fluorophenyl)piperidine-1-carboxamide
• 1235101-44-6
• 4-((2-chlorobenzamido)methyl)-N-(4-fluorophenyl)piperidine-1-carboxamide
• F5033-7692
• AKOS024492597
• VU0631768-1
• 4-[[(2-chlorobenzoyl)amino]methyl]-N-(4-fluorophenyl)piperidine-1-carboxamide

• Inchi： 1S/C20H21ClFN3O2/c21-18-4-2-1-3-17(18)19(26)23-13-14-9-11-25(12-10-14)20(27)24-16-7-5-15(22)6-8-16/h1-8,14H,9-13H2,(H,23,26)(H,24,27)
• InChI Key： AIQCNDZMDUIUAD-UHFFFAOYSA-N
• SMILES： N1(C(NC2=CC=C(F)C=C2)=O)CCC(CNC(=O)C2=CC=CC=C2Cl)CC1

Computed Properties

• Exact Mass: 389.1306328g/mol
• Monoisotopic Mass: 389.1306328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 506
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 61.4Ų

Additional information on 4-{(2-chlorophenyl)formamidomethyl}-N-(4-fluorophenyl)piperidine-1-carboxamide

Introduction to 4-{(2-chlorophenyl)formamidomethyl}-N-(4-fluorophenyl)piperidine-1-carboxamide (CAS No. 1235101-44-6)

4-{(2-chlorophenyl)formamidomethyl}-N-(4-fluorophenyl)piperidine-1-carboxamide, identified by its CAS number 1235101-44-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research. This compound belongs to a class of molecules known for their potential applications in the development of novel therapeutic agents. The unique structural features of this molecule, particularly its 4-fluorophenyl and (2-chlorophenyl)formamidomethyl substituents, contribute to its distinct chemical properties and biological activities.

The< strong>piperidine core of this compound is a well-known scaffold in medicinal chemistry, frequently employed in the design of drugs due to its favorable pharmacokinetic properties and ability to interact with biological targets. The presence of a< strong>formamidomethyl group at the 4-position of the piperidine ring introduces additional functionality, which can be exploited for modulating the compound's interactions with biological receptors. This structural motif has been explored in various drug discovery campaigns, demonstrating its versatility in generating compounds with enhanced binding affinity and selectivity.

In recent years, there has been a surge in research focused on developing small molecule inhibitors targeting a wide range of biological pathways. Among these, compounds that interact with neurotransmitter receptors have been extensively studied due to their implications in treating neurological and psychiatric disorders. The< strong>4-fluorophenyl moiety in 4-{(2-chlorophenyl)formamidomethyl}-N-(4-fluorophenyl)piperidine-1-carboxamide is particularly noteworthy, as fluorine atoms are known to enhance metabolic stability and binding affinity. This feature has made fluorinated aromatic rings a staple in modern drug design, particularly for compounds intended for central nervous system (CNS) applications.

The< strong>(2-chlorophenyl)formamidomethyl group adds another layer of complexity to this molecule, potentially influencing its solubility, bioavailability, and interaction with biological targets. Chlorine atoms can serve as pharmacophores, modulating electronic properties and influencing receptor binding. The combination of these substituents in the context of a piperidine scaffold suggests that this compound may exhibit interesting pharmacological properties, making it a promising candidate for further investigation.

Recent advancements in computational chemistry and high-throughput screening have enabled researchers to rapidly evaluate the potential of novel compounds like 4-{(2-chlorophenyl)formamidomethyl}-N-(4-fluorophenyl)piperidine-1-carboxamide. These technologies have allowed for the identification of lead compounds with high affinity for specific biological targets, streamlining the drug discovery process. The structural features of this compound make it an attractive candidate for further exploration in this context.

In addition to its potential as a lead compound, 4-{(2-chlorophenyl)formamidomethyl}-N-(4-fluorophenyl)piperidine-1-carboxamide may also serve as a valuable intermediate in the synthesis of more complex molecules. The presence of multiple functional groups provides opportunities for further derivatization, allowing chemists to tailor the properties of the compound to specific needs. This flexibility is crucial in medicinal chemistry, where subtle modifications can significantly impact biological activity.

The< strong>piperidine-1-carboxamide moiety is particularly interesting from a synthetic perspective, as it can be readily modified through various chemical transformations. This motif has been incorporated into numerous drug candidates, demonstrating its utility in generating compounds with enhanced pharmacological profiles. The combination of these features makes 4-{(2-chlorophenyl)formamidomethyl}-N-(4-fluorophenyl)piperidine-1-carboxamide a compelling subject for further study.

The development of new therapeutic agents relies heavily on the discovery and characterization of novel chemical entities. Compounds like 4-{(2-chlorophenyl)formamidomethyl}-N-(4-fluorophenyl)piperidine-1-carboxamide represent the cutting edge of pharmaceutical research, combining sophisticated molecular design with rigorous scientific investigation. As our understanding of biological pathways continues to evolve, compounds with unique structural features will play an increasingly important role in addressing unmet medical needs.

In conclusion, 4-{(2-chlorophenyl)formamidomethyl}-N-(4-fluorophenyl)piperidine-1-carboxamide is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features, including the< strong>piperidine,< strong>formamidomethyl,< strong>4-fluorophenyl, and< strong>(2-chlorophenyl) moieties, make it an attractive candidate for further exploration. As research continues to uncover new therapeutic targets and develop innovative drug discovery technologies, compounds like this one will continue to play a crucial role in advancing medical science.